Cas no 1273650-72-8 (6-Fluoro-8-methylchroman-4-amine)

6-Fluoro-8-methylchroman-4-amine is a fluorinated chroman derivative with a methyl substitution at the 8-position and an amine functional group at the 4-position. This compound is of interest in medicinal and synthetic chemistry due to its structural features, which may influence binding affinity and metabolic stability in bioactive molecules. The fluorine atom enhances electronegativity and potential interactions with biological targets, while the chroman scaffold provides a rigid framework for further derivatization. Its well-defined structure makes it a valuable intermediate for the development of pharmaceuticals, particularly in the exploration of central nervous system (CNS) agents or enzyme modulators. High purity and consistent synthesis protocols ensure reproducibility in research applications.
6-Fluoro-8-methylchroman-4-amine structure
1273650-72-8 structure
Product Name:6-Fluoro-8-methylchroman-4-amine
CAS No:1273650-72-8
MF:C10H12FNO
MW:181.206786155701
CID:5041576
PubChem ID:55293947
Update Time:2025-05-19

6-Fluoro-8-methylchroman-4-amine Chemical and Physical Properties

Names and Identifiers

    • 6-FLUORO-8-METHYLCHROMAN-4-AMINE
    • AKOS006368554
    • Y12811
    • 1273650-72-8
    • DB-129505
    • 6-fluoro-8-methyl-3,4-dihydro-2H-chromen-4-amine
    • CS-0187215
    • 6-Fluoro-8-methyl-3,4-dihydro-2h-1-benzopyran-4-amine
    • SCHEMBL14275639
    • 6-Fluoro-8-methylchroman-4-amine
    • Inchi: 1S/C10H12FNO/c1-6-4-7(11)5-8-9(12)2-3-13-10(6)8/h4-5,9H,2-3,12H2,1H3
    • InChI Key: LQYPVZGJJRSKMC-UHFFFAOYSA-N
    • SMILES: FC1C=C(C)C2=C(C=1)C(CCO2)N

Computed Properties

  • Exact Mass: 181.090292168g/mol
  • Monoisotopic Mass: 181.090292168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 35.2

6-Fluoro-8-methylchroman-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XN709-10mg
6-Fluoro-8-methylchroman-4-amine
1273650-72-8 95%
10mg
432.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XN709-200mg
6-Fluoro-8-methylchroman-4-amine
1273650-72-8 95%
200mg
3009.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XN709-50mg
6-Fluoro-8-methylchroman-4-amine
1273650-72-8 95%
50mg
973.0CNY 2021-07-17
eNovation Chemicals LLC
Y1215090-1g
6-Fluoro-8-methylchroman-4-amine
1273650-72-8 95%
1g
$1380 2024-06-03
eNovation Chemicals LLC
Y1215090-1g
6-fluoro-8-methylchroman-4-amine
1273650-72-8 95%
1g
$580 2025-02-20
Aaron
AR01KL8E-25mg
6-Fluoro-8-methylchroman-4-amine
1273650-72-8 95%
25mg
$18.00 2025-02-12
Aaron
AR01KL8E-50mg
6-Fluoro-8-methylchroman-4-amine
1273650-72-8 95%
50mg
$28.00 2025-02-12
Aaron
AR01KL8E-100mg
6-Fluoro-8-methylchroman-4-amine
1273650-72-8 95%
100mg
$55.00 2025-02-12
Aaron
AR01KL8E-250mg
6-Fluoro-8-methylchroman-4-amine
1273650-72-8 95%
250mg
$135.00 2025-02-12
Aaron
AR01KL8E-1g
6-Fluoro-8-methylchroman-4-amine
1273650-72-8 95%
1g
$539.00 2025-02-12

Additional information on 6-Fluoro-8-methylchroman-4-amine

6-Fluoro-8-methylchroman-4-amine (CAS No. 1273650-72-8): An Overview of a Promising Compound in Pharmaceutical Research

6-Fluoro-8-methylchroman-4-amine (CAS No. 1273650-72-8) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of chroman derivatives, which are known for their diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective properties.

The chemical structure of 6-Fluoro-8-methylchroman-4-amine is characterized by a chroman ring system with a fluorine atom at the 6-position and a methyl group at the 8-position. The presence of these substituents imparts specific physicochemical properties that contribute to its biological activity. The amine group at the 4-position further enhances its reactivity and potential for forming interactions with biological targets.

Recent studies have explored the pharmacological properties of 6-Fluoro-8-methylchroman-4-amine in various disease models. One notable area of research is its potential as an antidepressant. Preclinical studies have shown that this compound exhibits significant antidepressant-like effects in animal models of depression, such as the forced swim test and the tail suspension test. These effects are thought to be mediated through its interaction with serotonin and norepinephrine receptors, which are key neurotransmitters involved in mood regulation.

In addition to its antidepressant properties, 6-Fluoro-8-methylchroman-4-amine has also been investigated for its neuroprotective effects. Studies have demonstrated that it can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its potential as a therapeutic agent for central nervous system (CNS) disorders.

The anti-inflammatory properties of 6-Fluoro-8-methylchroman-4-amine have also been a focus of recent research. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are involved in chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. This makes it a promising candidate for developing new anti-inflammatory drugs.

The pharmacokinetic profile of 6-Fluoro-8-methylchroman-4-amine has been extensively studied to understand its bioavailability, distribution, metabolism, and excretion. Preclinical data indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Metabolism studies have revealed that it is primarily metabolized by cytochrome P450 enzymes, with major metabolites being identified and characterized.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Fluoro-8-methylchroman-4-amine in human subjects. Early phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 6-Fluoro-8-methylchroman-4-amine (CAS No. 1273650-72-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments for various diseases.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD